Cas no 85485-60-5 (1-Methyl-5-phenyl-1h-pyrazol-3-amine)

• Product Name: 1-Methyl-5-phenyl-1h-pyrazol-3-amine
• CAS No: 85485-60-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 2182124
• PubChem ID: 5324081
• Update Time: 2025-11-01

1-Methyl-5-phenyl-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenyl-1h-pyrazol-3-amine
• MFCD20691299
• FMSGVTQLGPSDSP-UHFFFAOYSA-N
• SY344775
• G68691
• 85485-60-5
• InChI=1/C10H11N3/c1-13-9(7-10(11)12-13)8-5-3-2-4-6-8/h2-7H,1H3,(H2,11,12
• DB-259759
• SCHEMBL7371813

• Inchi： 1S/C10H11N3/c1-13-9(7-10(11)12-13)8-5-3-2-4-6-8/h2-7H,1H3,(H2,11,12)
• InChI Key： FMSGVTQLGPSDSP-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-Methyl-5-phenyl-1h-pyrazol-3-amine

1-Methyl-5-phenyl-1H-pyrazol-3-amine (CAS No. 85485-60-5): A Comprehensive Overview

1-Methyl-5-phenyl-1H-pyrazol-3-amine (CAS No. 85485-60-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole scaffold and phenyl substituent, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms, which is known for its ability to form stable complexes with metal ions and its potential to modulate various biological processes. The presence of the methyl group at the 1-position and the phenyl group at the 5-position further enhances the compound's structural diversity and pharmacological profile.

Recent studies have highlighted the potential of 1-Methyl-5-phenyl-1H-pyrazol-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators.

In addition to its anti-inflammatory effects, 1-Methyl-5-phenyl-1H-pyrazol-3-amine has also been investigated for its potential as an anticonvulsant agent. Studies conducted by a team of researchers at the University of California have demonstrated that this compound can effectively reduce seizure activity in animal models, suggesting its potential use in the management of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which plays a crucial role in regulating neuronal excitability.

The pharmacokinetic properties of 1-Methyl-5-phenyl-1H-pyrazol-3-amine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its low toxicity profile further enhance its potential as a drug candidate.

In terms of synthetic methods, 1-Methyl-5-phenyl-1H-pyrazol-3-amine can be synthesized through various routes, including cyclocondensation reactions and palladium-catalyzed coupling reactions. A recent study published in the Tetrahedron Letters described an efficient one-pot synthesis method that yields high purity and yield, making it an attractive option for large-scale production.

The structural flexibility of 1-Methyl-5-phenyl-1H-pyrazol-3-amine allows for the introduction of various functional groups to fine-tune its biological activity and pharmacological properties. For example, substituents such as hydroxyl, amino, or halogen groups can be introduced at different positions on the pyrazole ring to enhance selectivity and potency. This structural versatility makes it an ideal scaffold for hit-to lead optimization in drug discovery programs.

Clinical trials involving 1-Methyl-5-phenyl-1H-pyrazol-3-amine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 1-Methyl-5-phenyl-1H-pyrazol-3-amine (CAS No. 85485-60-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases, epilepsy, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.